Cas no 1804676-37-6 (3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804676-37-6
• MF: C₈H₅F₅N₂O₃
• MW: 272.128919363022
• CID: 4842593
• Update Time: 2025-06-25

3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O3/c1-3-5(7(9)10)6(18-8(11,12)13)4(2-14-3)15(16)17/h2,7H,1H3
• InChI Key： DBSSOUCUJRNRHE-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=NC=C(C=1OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine

Introduction to 3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804676-37-6)

3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 1804676-37-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its difluoromethyl, methyl, nitro, and trifluoromethoxy substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel bioactive molecules.

The difluoromethyl group (–CF₂–) is a particularly important moiety in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In contrast, the methyl group (–CH₃) can influence the electronic distribution of the molecule, affecting its interaction with biological targets. The presence of both a nitro group (–NO₂) and a trifluoromethoxy group (–OCF₃) introduces further complexity, as these functional groups are known to engage in various hydrogen bonding interactions and electronic effects that can fine-tune the pharmacological properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the combination of these substituents may enhance its ability to interact with specific enzymes or receptors involved in critical biological pathways. For instance, the electron-withdrawing nature of the nitro group can increase the electrophilicity of certain positions on the pyridine ring, facilitating reactions that might be useful in drug synthesis or derivatization processes.

One of the most promising areas of research involving 3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine is its potential application in oncology. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on kinases and other enzymes overexpressed in cancer cells. The trifluoromethoxy group, in particular, has been shown to improve binding interactions with ATP pockets in enzyme active sites, a common strategy for developing kinase inhibitors. Additionally, the metabolic stability conferred by the difluoromethyl group ensures that the compound remains active within biological systems for longer periods, potentially leading to improved therapeutic efficacy.

In addition to its oncology applications, this compound has shown promise in other therapeutic domains. Researchers have explored its potential as an intermediate in synthesizing novel antimicrobial agents. The nitro group can be reduced or converted into other functional groups under controlled conditions, allowing for further chemical manipulation. This flexibility makes it an attractive building block for designing molecules with tailored biological activities against resistant bacterial strains.

The synthesis of 3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine presents unique challenges due to the presence of multiple reactive functional groups. However, modern synthetic methodologies have made significant strides in optimizing these processes. Transition-metal-catalyzed cross-coupling reactions, for example, have been employed to introduce specific substituents with high regioselectivity. These advances not only improve yield but also reduce unwanted byproducts, making large-scale production more feasible.

The pharmacokinetic properties of this compound are also subjects of intense investigation. Studies using computational models have predicted that modifications to its structure could enhance oral bioavailability and reduce clearance rates. These predictions are supported by experimental data showing that certain derivatives exhibit prolonged circulation times when administered orally or intravenously. Such findings are crucial for translating preclinical successes into clinical applications where sustained drug levels are essential for therapeutic outcomes.

Regulatory considerations play a critical role in advancing compounds like 3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine through clinical trials and eventual market approval. Regulatory agencies require comprehensive data on chemical purity, stability under various conditions, and toxicological profiles before approving new drug candidates. Researchers must navigate stringent guidelines while ensuring that their synthetic routes produce materials meeting pharmaceutical-grade standards.

The future directions for research on this compound include exploring its potential as a lead molecule for drug discovery programs targeting neurological disorders and inflammatory diseases. The pyridine scaffold is well-documented for its role in modulating neurotransmitter systems and inflammatory pathways. By leveraging structural modifications based on computational predictions and experimental validation, scientists may uncover novel therapeutic applications that could address unmet medical needs.

In conclusion,3-(Difluoromethyl)-2-methyl-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804676-37-6) represents a promising candidate for further development in pharmaceutical research due to its unique structural features and demonstrated biological activities. Ongoing studies continue to uncover new possibilities for its application across multiple therapeutic areas while addressing synthetic challenges through innovative methodologies.